(3,4-Dimethoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C16H26N2O3/c1-19-15-5-4-14(12-16(15)20-2)13-17-6-3-7-18-8-10-21-11-9-18/h4-5,12,17H,3,6-11,13H2,1-2H3
• InChI Key: UQCUWZDCPKMUHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCCCN2CCOCC2)OC
• Molecular Formula: C16H26N2O3
• Molecular Weight: 294.39 g/mol

Description

The compound is an amine derivative that contains a benzyl group with two methoxy substituents and a propyl group attached to a morpholine ring. The presence of the morpholine ring suggests that the compound might have some biological activity, as morpholine is a common motif in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring substituted with two methoxy groups, a morpholine ring, and a propyl chain linking these two components.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amine group might be acylated or alkylated, and the methoxy groups on the benzene ring could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, amines are basic, and the presence of the morpholine ring might increase its solubility in water.

Scientific Research Applications

Self-Assembled Monolayers (SAMs) for Surface Modification

• Application : DMB-MP serves as a protective group for aromatic thiolates during SAM formation. It enhances precursor solubility and stability, ultimately leading to well-structured monolayers. .

Organic Synthesis and C-C Bond Formation

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Benzyl Alcohol Oxidation Catalyst

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Mass Spectrometry and Chromatography Applications

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Electron Transport in Thin Organic Films

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Thermally Stable Compounds

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Future Directions

The potential applications of this compound would depend on its biological activity. It could be interesting to investigate its activity against various biological targets, given the presence of the morpholine ring.

Mechanism of Action

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would be influenced by its chemical structure. The presence of the morpholine ring and the dimethoxybenzyl group could potentially enhance its solubility and stability .

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds could influence the compound’s action, efficacy, and stability. For example, the dimethoxybenzyl group has been shown to increase the solubility and stability of the precursor, but becomes cleaved off during monolayer formation, especially at elevated temperature (60 °C) and in presence of protons (trifluoroacetic acid) .